Cas no 1807054-80-3 (Methyl 4-cyano-3-difluoromethoxy-5-formylbenzoate)

• Product Name: Methyl 4-cyano-3-difluoromethoxy-5-formylbenzoate
• CAS No: 1807054-80-3
• MF: C₁₁H₇F₂NO₄
• MW: 255.174390077591
• CID: 4953352
• Update Time: 2025-10-29

Methyl 4-cyano-3-difluoromethoxy-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-difluoromethoxy-5-formylbenzoate

• Inchi： 1S/C11H7F2NO4/c1-17-10(16)6-2-7(5-15)8(4-14)9(3-6)18-11(12)13/h2-3,5,11H,1H3
• InChI Key： TUKUJDYTABXZSQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OC)C=C(C=O)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 365
• XLogP3: 1.9
• Topological Polar Surface Area: 76.4

Additional information on Methyl 4-cyano-3-difluoromethoxy-5-formylbenzoate

Methyl 4-cyano-3-difluoromethoxy-5-formylbenzoate (CAS No. 1807054-80-3): A Comprehensive Overview

Methyl 4-cyano-3-difluoromethoxy-5-formylbenzoate, identified by its CAS number 1807054-80-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of innovative therapeutic agents and advanced chemical synthesis methodologies.

The molecular structure of Methyl 4-cyano-3-difluoromethoxy-5-formylbenzoate consists of a benzoate core substituted with a cyano group at the 4-position, a difluoromethoxy group at the 3-position, and a formyl group at the 5-position. This distinct arrangement of functional groups imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, facilitating diverse chemical transformations that are essential for drug discovery and material science.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that exhibit multifunctional properties. The combination of a cyano group and a formyl group in Methyl 4-cyano-3-difluoromethoxy-5-formylbenzoate makes it an attractive candidate for further exploration. These functional groups can participate in various chemical reactions, including condensation, nucleophilic addition, and oxidation processes, which are crucial for constructing complex molecular architectures.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The benzoate moiety is a common pharmacophore found in numerous drugs and natural products, known for its ability to enhance binding affinity and metabolic stability. Additionally, the cyano group can serve as a versatile handle for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The incorporation of difluoromethoxy groups into molecules has been shown to improve pharmacokinetic profiles, including increased lipophilicity and reduced metabolic clearance. This feature makes Methyl 4-cyano-3-difluoromethoxy-5-formylbenzoate a promising candidate for developing novel therapeutics that exhibit enhanced bioavailability and prolonged activity.

The formyl group present in this compound is another key feature that contributes to its versatility. Formyl groups are highly reactive and can undergo a variety of transformations, such as condensation with amino compounds to form amides or alkylation with nucleophiles to introduce new functional moieties. These reactions are fundamental in drug synthesis, allowing for the creation of complex scaffolds with desired biological activities.

In addition to its pharmaceutical applications, Methyl 4-cyano-3-difluoromethoxy-5-formylbenzoate has potential uses in material science. The unique electronic properties conferred by its substituents make it a candidate for developing advanced materials with tailored optical and electronic characteristics. Such materials could find applications in organic electronics, photovoltaics, and other cutting-edge technologies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including catalytic processes and flow chemistry techniques, have been employed to improve efficiency and scalability. These advancements have made it possible to produce Methyl 4-cyano-3-difluoromethoxy-5-formylbenzoate on a larger scale while maintaining stringent quality control measures.

Ethical considerations are also paramount when working with specialized chemicals like Methyl 4-cyano-3-difluoromethoxy-5-formylbenzoate. Researchers must adhere to rigorous safety protocols to minimize risks associated with handling reactive intermediates. Proper ventilation, personal protective equipment (PPE), and waste disposal procedures are essential components of laboratory practices that ensure both worker safety and environmental protection.

The future prospects for this compound are promising, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to the development of novel drugs and advanced materials based on structurally diverse organic compounds like Methyl 4-cyano-3-difluoromethoxy-5-formylbenzoate.

In conclusion, Methyl 4-cyano-3-difluoromethoxy-5-formylbenzoate (CAS No. 1807054-80-3) represents a significant advancement in synthetic chemistry with broad implications for pharmaceuticals and materials science. Its unique structural features and versatile reactivity make it a valuable tool for researchers seeking to develop innovative therapeutic agents and functional materials. As our understanding of organic chemistry continues to evolve, compounds like this will play an increasingly important role in addressing global challenges in health and technology.